Cas no 2228161-90-6 (4-(1-bromopropan-2-yl)-1-chloro-2-methoxybenzene)

• Product Name: 4-(1-bromopropan-2-yl)-1-chloro-2-methoxybenzene
• CAS No: 2228161-90-6
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 5875284
• PubChem ID: 165643573
• Update Time: 2025-10-28

4-(1-bromopropan-2-yl)-1-chloro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromopropan-2-yl)-1-chloro-2-methoxybenzene
• 2228161-90-6
• EN300-1926445

• Inchi： 1S/C10H12BrClO/c1-7(6-11)8-3-4-9(12)10(5-8)13-2/h3-5,7H,6H2,1-2H3
• InChI Key： CXJTYCSZONTBBG-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(=C(C=1)OC)Cl

Computed Properties

• Exact Mass: 261.97601g/mol
• Monoisotopic Mass: 261.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(1-bromopropan-2-yl)-1-chloro-2-methoxybenzene

4-(1-Bromopropan-2-yl)-1-chloro-2-methoxybenzene: A Comprehensive Overview

4-(1-Bromopropan-2-yl)-1-chloro-2-methoxybenzene, also known by its CAS number CAS 2228161-90-6, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of substituted benzenes, characterized by the presence of multiple functional groups attached to the benzene ring. The molecule consists of a chlorine atom at position 1, a methoxy group at position 2, and a brominated isopropyl group at position 4. This combination of substituents imparts distinctive chemical and physical properties to the compound, making it a subject of interest in various fields of research and industry.

The synthesis of 4-(1-bromopropan-2-yl)-1-chloro-2-methoxybenzene typically involves multi-step organic reactions, often utilizing Friedel-Crafts alkylation or substitution mechanisms. The brominated isopropyl group at position 4 plays a crucial role in determining the compound's reactivity and stability. Recent studies have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting specific enzyme pathways or receptor interactions.

One of the most notable applications of CAS 2228161-90-6 is in the field of materials science. Researchers have investigated its potential as a precursor for advanced polymers and high-performance materials. The presence of the methoxy group enhances the compound's solubility in polar solvents, facilitating its use in solution-based polymerization techniques. Additionally, the brominated isopropyl group contributes to the thermal stability and mechanical properties of the resulting materials, making them suitable for high-tech applications such as aerospace components and electronic devices.

In recent years, there has been growing interest in understanding the environmental impact of 4-(1-bromopropan-2-yl)-1-chloro-2-methoxybenzene. Studies have focused on its biodegradation pathways and toxicity profiles. Findings suggest that under specific environmental conditions, the compound undergoes microbial degradation, reducing its persistence in ecosystems. However, further research is required to fully assess its long-term effects on aquatic and terrestrial environments.

The chemical stability of CAS 2228161-90-6 has also been a topic of extensive research. Its resistance to oxidation and hydrolysis under standard conditions makes it a reliable component in various industrial processes. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under extreme conditions, providing valuable insights for its safe handling and storage.

In conclusion, 4-(1-bromopropan-2-yl)-1-chloro-2-methoxybenzene, with its unique structural features and versatile applications, continues to be a focal point in both academic and industrial research. As new studies emerge, particularly in areas such as drug discovery and materials science, this compound is expected to play an increasingly important role in advancing technological innovations while maintaining environmentally responsible practices.